Cas no 438239-26-0 (n-fmoc-(s)-2-amino-3-t-butoxy-1-propanol)

• Product Name: n-fmoc-(s)-2-amino-3-t-butoxy-1-propanol
• CAS No: 438239-26-0
• MF: C₂₂H₂₇NO₄
• MW: 369.45408654213
• MDL: MFCD04972278
• CID: 929200
• PubChem ID: 7018006
• Update Time: 2025-04-19

n-fmoc-(s)-2-amino-3-t-butoxy-1-propanol Chemical and Physical Properties

Names and Identifiers

• n-fmoc-(s)-2-amino-3-t-butoxy-1-propanol
• (S)-2-(Fmoc-amino)-3-tert-butoxy-1-propanol
• FMOC-O-T-BUTYL-D-SERINOL
• FMOC-O-TERT-BUTYL-D-SERINOL
• DTXSID90426932
• 438239-26-0
• MFCD04972278
• N-Fmoc-D-Ser(tBu)-ol-N-Fmoc-(S)-2-amino-3-tert-Butoxy-1-propanol
• AKOS027327140
• (S)-(9H-Fluoren-9-yl)methyl (1-(tert-butoxy)-3-hydroxypropan-2-yl)carbamate
• 9H-fluoren-9-ylmethyl N-[(2S)-1-hydroxy-3-[(2-methylpropan-2-yl)oxy]propan-2-yl]carbamate
• (S)-(9H-Fluoren-9-yl)methyl(1-(tert-butoxy)-3-hydroxypropan-2-yl)carbamate
• (S)-(9H-fluoren-9-yl)methyl 1-tert-butoxy-3-hydroxypropan-2-ylcarbamate
• SCHEMBL20511460
• (9H-Fluoren-9-yl)methyl [(2S)-1-tert-butoxy-3-hydroxypropan-2-yl]carbamate

• MDL： MFCD04972278
• Inchi： 1S/C22H27NO4/c1-22(2,3)27-13-15(12-24)23-21(25)26-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20,24H,12-14H2,1-3H3,(H,23,25)/t15-/m0/s1
• InChI Key： CPEHAICNNOERSX-HNNXBMFYSA-N
• SMILES： O(C(N[C@@H](CO)COC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 369.19400
• Monoisotopic Mass: 369.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.79000
• LogP: 4.09200